5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one

• IUPAC Name: 5-[(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one
• InChI: InChI=1S/C17H24N2O2/c1-19-11-15(6-8-17(19)20)18-14-5-3-12-4-7-16(21-2)10-13(12)9-14/h4,7,10,14-15,18H,3,5-6,8-9,11H2,1-2H3
• InChI Key: LNDSQGSRLYSFMA-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CCC1=O)NC2CCC3=C(C2)C=C(C=C3)OC
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one is a chemical compound that belongs to the class of piperidine derivatives. It has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of 5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one is not fully understood. However, it has been shown to act as a partial agonist at certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This partial agonism may lead to modulatory effects on neurotransmitter release and neuronal activity, which could explain its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one are complex and depend on various factors, such as dose, administration route, and target receptor. Some of the reported effects include modulation of dopamine and serotonin release, alteration of motor behavior, and improvement of cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one in lab experiments is its high potency and selectivity for certain receptors in the brain. This allows for precise modulation of neuronal activity and neurotransmitter release. However, one limitation is its potential toxicity and side effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of 5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one. One direction is to further investigate its potential therapeutic applications in neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its effects on other neurotransmitter systems and brain regions, which may lead to the discovery of new drug targets. Additionally, the development of novel synthesis methods and structural modifications may improve its potency, selectivity, and safety profile.

Synthesis Methods

The synthesis of 5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one involves the reaction of 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine with 2-acetyl-1-methylpiperidine in the presence of a suitable catalyst. The reaction proceeds through a series of steps, including N-alkylation, cyclization, and oxidation, to yield the desired product. This synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

5-[(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)amino]-1-methylpiperidin-2-one has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. In pharmacology, it has been used as a tool compound to study the function of certain receptors in the brain. In neuroscience, it has been studied for its effects on behavior and cognition in animal models.